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Compound of Interest

Compound Name: 5-Bromo-4-methylnicotinonitrile

Cat. No.: B1276637 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-4-methylnicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-4-methylnicotinonitrile (CAS Number: 890092-52-1). Adherence to these procedures

is essential to ensure personal safety and minimize environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-4-methylnicotinonitrile and similar chemical structures are classified as hazardous.

They are toxic if swallowed, in contact with skin, or if inhaled, and can cause severe skin burns

and eye damage.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.

Summary of Required PPE:
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PPE Category Specification Purpose

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standard. A face shield

is required for splash hazards.

[2]

To protect against splashes

and vapors that can cause

severe eye damage, including

blindness.[1]

Hand Protection

Chemically compatible gloves

(e.g., disposable nitrile gloves

for short-term protection).[2]

Consult manufacturer data for

specific glove types.

To prevent skin contact, which

can be harmful and cause

burns.[1]

Body Protection

A laboratory coat (Nomex®

recommended), buttoned, with

clothing made of cotton

underneath.[2]

To protect the skin from

accidental spills and

contamination.

Footwear
Closed-toe, closed-heel shoes

that cover the entire foot.[2]

To protect feet from spills and

falling objects.

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[3][4] If ventilation is

inadequate, a respirator is

required.[2]

To prevent inhalation of dust,

fumes, or vapors, which are

toxic.[4]

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[5]

Work in a designated area, such as a chemical fume hood, to ensure adequate ventilation.

[3][4]
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Assemble all necessary equipment and reagents before handling the chemical.

Put on all required PPE as specified in the table above.

Handling:

Avoid all direct contact with the chemical. Do not let it touch your eyes, skin, or clothing.[1]

Do not eat, drink, or smoke in the handling area.[3][4]

Minimize the generation of dust.[3]

Keep the container tightly closed when not in use.[3][4]

Wash hands thoroughly with soap and water after handling and before breaks.[1][3]

In Case of Exposure:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek immediate medical attention.[1][5]

Skin: Take off immediately all contaminated clothing. Rinse skin with water or shower.[1]

Seek immediate medical attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[1][4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1]

Disposal Plan
Waste Collection: All waste contaminated with 5-Bromo-4-methylnicotinonitrile should be

collected in a suitable, closed, and properly labeled container.[1]

Disposal: Dispose of the chemical waste through an approved waste disposal plant.[1][3][4]

Do not allow the chemical to enter drains or the environment.[1] Consult local, state, and

federal regulations for proper disposal procedures.
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Visual Workflow for PPE Selection

Start: Handling
5-Bromo-4-methylnicotinonitrile

Assess Task:
- Weighing
- Dissolving
- Reaction

Select Appropriate PPE

Eye/Face Protection:
- Safety Goggles

- Face Shield (if splash risk)

Always Required

Hand Protection:
- Chemical Resistant Gloves

(e.g., Nitrile)

Always Required

Body Protection:
- Lab Coat

Always Required

Respiratory Protection:
- Fume Hood or

- Respirator

Always Required

Don PPE Correctly

Proceed with Task

Doff PPE and
Wash Hands

End
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Caption: Workflow for selecting and using Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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